1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)piperidine-4-carboxamide

• IUPAC Name: N-[2-(6-oxo-1H-pyridazin-3-yl)phenyl]-1-(6-pyrazol-1-ylpyridazin-3-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C23H22N8O2/c32-22-9-6-19(26-29-22)17-4-1-2-5-18(17)25-23(33)16-10-14-30(15-11-16)20-7-8-21(28-27-20)31-13-3-12-24-31/h1-9,12-13,16H,10-11,14-15H2,(H,25,33)(H,29,32)
• InChI Key: LAOKHPOECNHVRJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC=CC=C2C3=NNC(=O)C=C3)C4=NN=C(C=C4)N5C=CC=N5
• Molecular Formula: C23H22N8O2
• Molecular Weight: 442.5 g/mol

Description

1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C23H22N8O2 and its molecular weight is 442.483. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Heterocyclic Chemistry

Research has focused on synthesizing novel fused heterobicycles, such as substituted pyrazolo[4,3-c]pyridine-3-ols, highlighting the interest in developing new synthetic methodologies for complex heterocyclic compounds. These efforts aim to expand the chemical space of heterocycles due to their prevalence in bioactive molecules (Karthikeyan, Vijayakumar, & Sarveswari, 2014). Similarly, the functionalization reactions of specific carboxylic acids and their derivatives with diaminopyridines have been explored to yield novel heterocyclic structures, demonstrating the versatility and reactivity of these chemical frameworks in constructing biologically relevant molecules (Yıldırım, Kandemirli, & Demir, 2005).

Biological Activities and Potential Therapeutic Applications

Certain derivatives with structural elements similar to the compound have been investigated for their antimicrobial and antituberculosis activities. For instance, thiazole-aminopiperidine hybrid analogues have been designed and synthesized as Mycobacterium tuberculosis GyrB inhibitors, showing promising activity against tuberculosis with minimal cytotoxicity, indicating potential applications in antimicrobial therapy (Jeankumar et al., 2013). This research underscores the importance of such molecules in addressing global health challenges by providing new therapeutic options.